Cas no 1334148-94-5 (sodium 2-hydroxy(phenyl)methylbenzoate)

Sodium 2-hydroxy(phenyl)methylbenzoate is a benzoate derivative with a hydroxyphenylmethyl substituent, offering unique chemical properties for specialized applications. Its sodium salt form enhances solubility in aqueous systems, making it suitable for use in pharmaceutical formulations, organic synthesis, and as an intermediate in fine chemical production. The compound's structure provides stability and reactivity, particularly in reactions involving carboxylate and hydroxyl functional groups. It may serve as a chelating agent or stabilizer in certain industrial processes. The product is typically characterized by high purity and consistent performance, meeting stringent requirements for research and manufacturing applications where precise chemical behavior is critical.
sodium 2-hydroxy(phenyl)methylbenzoate structure
1334148-94-5 structure
Product Name:sodium 2-hydroxy(phenyl)methylbenzoate
CAS No:1334148-94-5
MF:C14H13NaO3
MW:252.240995168686
MDL:MFCD19686390
CID:4589006
Update Time:2025-11-04

sodium 2-hydroxy(phenyl)methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • sodium 2-hydroxy(phenyl)methylbenzoate
    • MDL: MFCD19686390
    • Inchi: 1S/C14H12O3.Na.H/c15-13(10-6-2-1-3-7-10)11-8-4-5-9-12(11)14(16)17;;/h1-9,13,15H,(H,16,17);;
    • InChI Key: XHXDXRINSHSSSO-UHFFFAOYSA-N
    • SMILES: C(C1C=CC=CC=1)(C1C=CC=CC=1C(=O)O)O.[NaH]

sodium 2-hydroxy(phenyl)methylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
S699550-25mg
sodium 2-[hydroxy(phenyl)methyl]benzoate
1334148-94-5
25mg
$ 70.00 2022-06-03
TRC
S699550-50mg
sodium 2-[hydroxy(phenyl)methyl]benzoate
1334148-94-5
50mg
$ 95.00 2022-06-03
TRC
S699550-250mg
sodium 2-[hydroxy(phenyl)methyl]benzoate
1334148-94-5
250mg
$ 365.00 2022-06-03
Enamine
EN300-81859-0.05g
sodium 2-[hydroxy(phenyl)methyl]benzoate
1334148-94-5 95%
0.05g
$101.0 2023-09-02
Enamine
EN300-81859-0.1g
sodium 2-[hydroxy(phenyl)methyl]benzoate
1334148-94-5 95%
0.1g
$152.0 2023-09-02
Enamine
EN300-81859-0.25g
sodium 2-[hydroxy(phenyl)methyl]benzoate
1334148-94-5 95%
0.25g
$216.0 2023-09-02
Enamine
EN300-81859-0.5g
sodium 2-[hydroxy(phenyl)methyl]benzoate
1334148-94-5 95%
0.5g
$407.0 2023-09-02
Enamine
EN300-81859-1.0g
sodium 2-[hydroxy(phenyl)methyl]benzoate
1334148-94-5 95%
1.0g
$528.0 2023-02-12
Enamine
EN300-81859-2.5g
sodium 2-[hydroxy(phenyl)methyl]benzoate
1334148-94-5 95%
2.5g
$1034.0 2023-09-02
Enamine
EN300-81859-5.0g
sodium 2-[hydroxy(phenyl)methyl]benzoate
1334148-94-5 95%
5.0g
$1530.0 2023-02-12

Additional information on sodium 2-hydroxy(phenyl)methylbenzoate

Comprehensive Guide to Sodium 2-Hydroxy(phenyl)methylbenzoate (CAS No. 1334148-94-5): Properties, Applications, and Market Insights

Sodium 2-hydroxy(phenyl)methylbenzoate (CAS No. 1334148-94-5) is a specialized organic compound gaining attention in pharmaceutical and cosmetic industries due to its unique chemical properties. This sodium salt derivative of 2-hydroxy(phenyl)methylbenzoic acid exhibits excellent solubility in water, making it particularly valuable for formulations requiring high bioavailability. The compound's molecular structure features both hydrophilic (carboxylate and hydroxyl groups) and hydrophobic (phenyl ring) components, granting it amphiphilic characteristics that are increasingly sought after in modern formulation science.

Recent studies highlight the growing demand for sodium 2-hydroxy(phenyl)methylbenzoate in skincare products, particularly those targeting anti-aging and antioxidant effects. The compound's ability to chelate metal ions and scavenge free radicals aligns perfectly with current consumer trends favoring science-backed, multifunctional cosmetic ingredients. Formulators appreciate its stability under various pH conditions (typically effective between pH 4-8), which simplifies product development compared to many phenolic compounds that require stringent pH control.

In pharmaceutical applications, CAS 1334148-94-5 demonstrates promising excipient properties, particularly for enhancing the solubility of poorly water-soluble active pharmaceutical ingredients (APIs). This addresses one of the most pressing challenges in drug development today - improving bioavailability of hydrophobic compounds. The pharmaceutical industry's shift toward salt forms of organic acids like this benzoate derivative reflects broader trends in drug formulation optimization, where solubility enhancement strategies can significantly impact clinical outcomes and reduce dosage requirements.

The synthesis of sodium 2-hydroxy(phenyl)methylbenzoate typically involves a two-step process: first creating the parent acid through Friedel-Crafts acylation followed by ester hydrolysis, then neutralizing with sodium hydroxide. Manufacturers have developed innovative purification techniques to achieve pharmaceutical-grade purity (>99.5%), responding to stringent regulatory requirements in both cosmetic and drug applications. Analytical methods for quality control commonly include HPLC with UV detection and ion chromatography to verify sodium content.

Environmental and safety profiles of 1334148-94-5 have been extensively studied, showing favorable biodegradability and low ecotoxicity compared to many synthetic preservatives it can replace. This environmental profile makes it attractive for "green chemistry" formulations, particularly in European markets where regulations like REACH drive demand for sustainable alternatives. The compound's stability under UV exposure also reduces the need for additional photostabilizers in suncare products, simplifying formulations while maintaining efficacy.

Market analysis indicates steady growth for sodium 2-hydroxy(phenyl)methylbenzoate, with projections suggesting a compound annual growth rate (CAGR) of 6-8% through 2030. This growth is fueled by expanding applications in premium skincare lines and generic drug formulations. Asia-Pacific markets show particularly strong demand growth, mirroring regional expansion in pharmaceutical manufacturing and premium cosmetic consumption. Price stability has been maintained due to efficient production scaling by major manufacturers in China and India.

Innovative applications continue to emerge for this versatile compound. Recent patent filings reveal investigations into its use as a crystallization modifier in API manufacturing and as a stabilizer in transparent gel formulations. The compound's ability to form complexes with various metal ions has sparked research into potential applications in diagnostic imaging agents and specialty catalysts. Such diverse applications underscore the importance of 2-hydroxy(phenyl)methylbenzoate derivatives in modern chemical industries.

Quality specifications for CAS 1334148-94-5 vary by application, with cosmetic-grade material typically requiring lower purity (≥98%) than pharmaceutical-grade (≥99.5%). Key impurities monitored include residual solvents (methanol, acetone), unreacted starting materials, and sodium chloride byproduct. Storage recommendations generally suggest cool (15-25°C), dry conditions in airtight containers to prevent moisture absorption and caking, with typical shelf lives of 24-36 months when properly stored.

Comparative studies position sodium 2-hydroxy(phenyl)methylbenzoate favorably against similar compounds like sodium benzoate and potassium sorbate in terms of antimicrobial efficacy at neutral pH. Its dual functionality as both preservative and active ingredient provides formulation efficiency that aligns with industry trends toward multifunctional additives. These advantages have led to its adoption in several bestselling cosmetic lines and generic drug products in recent years.

Future research directions for this compound include exploring its potential in novel drug delivery systems, particularly for transdermal applications where its penetration-enhancing properties show promise. Additionally, investigations into synergistic effects with natural extracts may unlock new applications in cosmeceuticals. As regulatory landscapes evolve globally, the favorable safety profile of 1334148-94-5 positions it well for continued market expansion across multiple industries.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk